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Compound of Interest

Compound Name:
2-Chloro-4-

(hydroxymethyl)thiazole

Cat. No.: B1358170 Get Quote

CAS Number: 5198-85-6

This technical guide provides a comprehensive overview of 2-Chloro-4-
(hydroxymethyl)thiazole, a heterocyclic organic compound of interest to researchers,

scientists, and drug development professionals. This document details its chemical and

physical properties, experimental protocols for its synthesis and analysis, and discusses its

potential biological activities based on the known properties of the thiazole scaffold.

Chemical and Physical Properties
2-Chloro-4-(hydroxymethyl)thiazole is a substituted thiazole ring with a chlorine atom at the

2-position and a hydroxymethyl group at the 4-position. Its chemical structure and key

properties are summarized below.

Table 1: Chemical and Physical Properties of 2-Chloro-4-(hydroxymethyl)thiazole
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Property Value Source(s)

CAS Number 5198-85-6 [1][2][3][4]

Molecular Formula C₄H₄ClNOS [3]

Molecular Weight 149.60 g/mol [3]

Physical State Solid or liquid [3][4]

Boiling Point
302.798 °C at 760 mmHg; 46

°C at 10 mmHg
[2]

Density 1.528 g/cm³ N/A

Solubility Information not available

Storage Conditions

Store in a cool, well-ventilated

area. Keep container tightly

closed. Recommended

storage at 2-8 °C.

N/A

Note: There are discrepancies in the reported boiling point, which may be due to different

experimental conditions or the purity of the substance. The physical state has been reported as

both solid and liquid, suggesting its melting point may be near room temperature.

Experimental Protocols
Synthesis
A common method for the synthesis of thiazole derivatives is the Hantzsch thiazole synthesis.

[5] While a specific detailed protocol for 2-Chloro-4-(hydroxymethyl)thiazole is not readily

available in the reviewed literature, a general synthetic approach can be outlined based on

established methods for similar compounds. One potential route involves the reaction of an α-

chloro glycidic ester with thiourea.

General Synthetic Workflow:
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α-Chloro Glycidic Ester

Reaction

Thiourea

Thiazole Intermediate Hydrolysis 2-Chloro-4-(hydroxymethyl)thiazole

2-Aminothiazole Derivative

VEGFR-2

Inhibits

PI3K

Inhibits

Akt

Bcl-2 (Anti-apoptotic)

Activates

Bax (Pro-apoptotic)

Inhibits

Apoptosis
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2-Aminothiazole Derivative Cell Cycle ProgressionInhibits Cell Cycle Arrest
(G0/G1 or G2/M)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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